Cas no 4023-82-9 (1-(4-nitrophenyl)butane-1,3-dione)

• Product Name: 1-(4-nitrophenyl)butane-1,3-dione
• CAS No: 4023-82-9
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 925506
• PubChem ID: 95162
• Update Time: 2025-04-19

1-(4-nitrophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)butane-1,3-dione
• (p-Nitrobenzoyl)acetone
• 1-(4'-nitrophenyl)-1,3-butanedione
• 1-(4-Nitrophenyl)-1,3-butanedione
• 1-(4-Nitro-phenyl)-butan-1,3-dion
• 1-(4-nitro-phenyl)-butane-1,3-dione
• 1,3-Butanedione, 1-(4-nitrophenyl)-
• 1,3-Butanedione, 1-(p-nitrophenyl)-
• 4-Nitro-benzoylaceton
• 4-nitrobenzoylacetone
• Benzoylacetone, p-nitro-
• BRN 2213658
• NSC21486
• CS-0236801
• EN300-173256
• 1, 1-(4-nitrophenyl)-
• 4-07-00-02154 (Beilstein Handbook Reference)
• NSC-21486
• G37734
• AKOS009234200
• DS-008317
• MFCD00187226
• 1, 1-(p-nitrophenyl)-
• 4023-82-9
• DTXSID40193223
• STL511938
• 1-(p-Nitrophenyl)-1,3-butanedione
• NSC 21486
• BBL100151
• SCHEMBL279440

• Inchi： 1S/C10H9NO4/c1-7(12)6-10(13)8-2-4-9(5-3-8)11(14)15/h2-5H,6H2,1H3
• InChI Key： UUFHFNDYTYXICJ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.05317
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80A^2

Experimental Properties

• Density: 1.271
• Boiling Point: 345.8°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.552
• PSA: 77.28
• LogP: 2.27980